Cas no 85990-32-5 (CID 57354828)

• Product Name: CID 57354828
• CAS No: 85990-32-5
• MF: C₅₆H₅₄IN₄Rh
• MW: 1012.86474847794
• CID: 2808870
• PubChem ID: 57354828
• Update Time: 2025-04-21

CID 57354828 Chemical and Physical Properties

Names and Identifiers

• 85990-32-5
• iodorhodium(2+);10,12,13,23-tetrakis(2,4,6-trimethylphenyl)-21H-porphyrin
• DTXSID80722738
• CID 57354828

• Inchi： 1S/C56H54N4.HI.Rh/c1-30-19-34(5)49(35(6)20-30)52-47-18-17-45(59-47)28-44-14-13-42(57-44)27-43-15-16-46(58-43)29-48-53(50-36(7)21-31(2)22-37(50)8)54(51-38(9)23-32(3)24-39(51)10)56(52)60(48)55-40(11)25-33(4)26-41(55)12;;/h13-29,57H,1-12H3;1H;/q;;+3/p-1/b42-27-,43-27-,44-28-,45-28-,46-29-,48-29-,52-47-,56-52+;;
• InChI Key： QJLYTODMOWWSRK-RPRJIAQQSA-M
• SMILES： I[Rh+2].N1(C2C(C)=CC(C)=CC=2C)C2=CC3C=CC(=CC4=CC=C(C=C5C=CC(C(C6C(C)=CC(C)=CC=6C)=C1C(C1C(C)=CC(C)=CC=1C)=C2C1C(C)=CC(C)=CC=1C)=N5)N4)N=3 |c:12,38,t:17,23|

Computed Properties

• Exact Mass: 1012.24481Da
• Monoisotopic Mass: 1012.24481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 62
• Rotatable Bond Count: 4
• Complexity: 1370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų